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molecular formula C19H16O B8418056 1-(4-Methylphenyl)-2-naphthalen-1-ylethanone

1-(4-Methylphenyl)-2-naphthalen-1-ylethanone

Cat. No. B8418056
M. Wt: 260.3 g/mol
InChI Key: MZGOBFVIXXEWCW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Procedure details

Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Reaction Step One
Name
substrate
Quantity
0.3 mmol
Type
reactant
Reaction Step Two
[Compound]
Name
dcypt
Quantity
0.06 mmol
Type
reagent
Reaction Step Three
Name
Cc3ccc(C(=O)Cc1cccc2ccccc12)cc3
Yield
81

Identifiers

NAME
483

Inputs

Step One
Name
effective_coupling_partner
Quantity
0 mmol
Type
reactant
Smiles
CC(=O)c1ccc(C)cc1
Step Two
Name
substrate
Quantity
0.3 mmol
Type
reactant
Smiles
CC(C)(C)C(=O)Oc1cccc2ccccc12
Step Three
[Compound]
Name
dcypt
Quantity
0.06 mmol
Type
reagent
Smiles

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
150 °C
Other

Outcomes

Product
Details
Reaction Time
 24 h
Name
Cc3ccc(C(=O)Cc1cccc2ccccc12)cc3
Type
product
Smiles
Cc3ccc(C(=O)Cc1cccc2ccccc12)cc3
Measurements
Type Value Analysis
YIELD 81
Analyses
CUSTOM
Type
CUSTOM
Details
isolated yield

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.